3,4-Bis[(3,4-dichlorophenyl)methoxy]benzaldehyde

• CAS No.: 88015-47-8
• Molecular Formula: C21H14Cl4O3
• Molecular Weight: 456.1 g/mol
• IUPAC Name: 3,4-bis[(3,4-dichlorophenyl)methoxy]benzaldehyde
• InChI: InChI=1S/C21H14Cl4O3/c22-16-4-1-14(7-18(16)24)11-27-20-6-3-13(10-26)9-21(20)28-12-15-2-5-17(23)19(25)8-15/h1-10H,11-12H2
• InChI Key: OWKMBCMNEJTMAP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1COC2=C(C=C(C=C2)C=O)OCC3=CC(=C(C=C3)Cl)Cl)Cl)Cl

Description

3,4-Bis[(3,4-dichlorophenyl)methoxy]benzaldehyde is a useful research compound. Its molecular formula is C21H14Cl4O3 and its molecular weight is 456.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2 g of 3,4-dihydroxybenzaldehyde in 40 ml of acetone, were added 4.40 g of anhydrous potassium carbonate and 6.24 g of 3,4-dichlorobenzyl bromide. The mixture was refluxed for 24 hours. The reaction mixture was then removed of the acetone by distillation under reduced pressure, admixed with 200 ml of water, and the intended product was extracted with 200 ml of chloroform. The chloroform layer was dried over anhydrous sodium sulfate, and stripped of the chloroform by distillation under reduced pressure to precipitate white crystals. The raw crystals were recrystallized from ethyl alcohol to give 4.99 g of colorless crystals having a melting point of 181°-183° C. The IR absorption spectrum of the compound, as measured in KBr-tablet, showed the following absorption maxima (in wave number, cm-1) 658, 693, 710, 760, 795, 805, 830, 875, 1030, 1135, 1168, 1200, 1245, 1280, 1370, 1403, 1437, 1460, 1470, 1510, 1585, 1600, 1690, 2730, 2830, 2870, 2910, and 3070.